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Compound of Interest

Compound Name: 2,5-Dimethoxybenzyl chloride

Cat. No.: B189422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,5-Dimethoxybenzyl chloride
(CAS No: 3840-27-5), a key reagent in organic synthesis and a building block for various

molecules in drug discovery. This document outlines its chemical and physical properties,

detailed experimental protocols for its synthesis and analysis, and relevant safety and handling

information.

Chemical and Physical Properties
2,5-Dimethoxybenzyl chloride is a substituted aromatic compound with the chemical formula

C9H11ClO2.[1][2][3] Its fundamental properties are summarized in the table below for easy

reference.
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Property Value

CAS Number 3840-27-5

Molecular Formula C9H11ClO2

Molecular Weight 186.64 g/mol [1][2][3]

Synonyms 2-(chloromethyl)-1,4-dimethoxybenzene[4]

Purity Typically ≥95%[1][5]

Appearance Off-white solid

Melting Point 40-42 °C

Safety and Hazard Information
2,5-Dimethoxybenzyl chloride is classified as a hazardous substance and requires careful

handling.[4] The GHS hazard classifications are provided below, highlighting the primary risks

associated with this compound.

Hazard Class GHS Classification

Skin Corrosion/Irritation H315: Causes skin irritation[4][6]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[4][6]

Respiratory Sensitization
H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled[4][6]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[4][6]

Precautionary Measures: When handling this compound, it is crucial to wear appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye/face

protection.[7] Work should be conducted in a well-ventilated area, such as a fume hood, to

avoid inhalation of dust or vapors.[7]

Experimental Protocols
3.1. Synthesis of 2,5-Dimethoxybenzyl Chloride
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A common method for the synthesis of 2,5-Dimethoxybenzyl chloride involves the reaction of

2,5-dimethoxybenzyl alcohol with thionyl chloride.[8]

Materials:

2,5-dimethoxybenzyl alcohol (150 g)

Thionyl chloride (108 g)

2,4,6-Collidine (108 g)

Methylene chloride (750 ml)

2 N Hydrochloric acid

Water

Magnesium sulfate (MgSO4)

Procedure:

A mixture of 2,5-dimethoxybenzyl alcohol (150 g), 2,4,6-collidine (108 g), and methylene

chloride (750 ml) is stirred at room temperature.[8]

Thionyl chloride (108 g) is added slowly to the stirred mixture over a period of 1 hour. The

reaction is noted to be slightly exothermic.[8]

After the addition is complete, the mixture is stirred for an additional 30 minutes.[8]

The reaction mixture is then washed with 2 N hydrochloric acid and subsequently with water.

[8]

The organic layer is dried over magnesium sulfate (MgSO4).[8]

The solvent is removed by evaporation, yielding a residue of 2,5-dimethoxybenzyl chloride
which crystallizes upon standing (127 g).[8]

3.2. Purification and Analysis
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For many applications, the crude product from the synthesis can be used directly. However, for

more sensitive applications, purification by silica gel column chromatography may be required.

Analytical Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR are used to

confirm the structure and purity of the final product.

Gas Chromatography (GC): GC analysis can be employed to determine the purity of the

compound and to detect any residual starting materials or byproducts.

Visualized Workflows and Pathways
4.1. Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2,5-
Dimethoxybenzyl chloride.
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Caption: Synthesis and purification workflow for 2,5-Dimethoxybenzyl chloride.
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4.2. Logical Relationship in Synthesis

This diagram shows the logical progression from starting materials to the final product.

Starting Materials
(Alcohol, Thionyl Chloride) Chlorination Reaction Crude Product

(2,5-Dimethoxybenzyl chloride) Purified ProductPurification Step

Click to download full resolution via product page

Caption: Logical flow of the synthesis of 2,5-Dimethoxybenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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